Cas no 1211519-16-2 (methyl 5-(piperidin-4-yl)furan-2-carboxylate)

• Product Name: methyl 5-(piperidin-4-yl)furan-2-carboxylate
• CAS No: 1211519-16-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6278867
• PubChem ID: 165675050
• Update Time: 2025-05-21

methyl 5-(piperidin-4-yl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(piperidin-4-yl)furan-2-carboxylate
• EN300-1744957
• 1211519-16-2

• Inchi： 1S/C11H15NO3/c1-14-11(13)10-3-2-9(15-10)8-4-6-12-7-5-8/h2-3,8,12H,4-7H2,1H3
• InChI Key： QDHZCTRLYKRFDB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1CCNCC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 5-(piperidin-4-yl)furan-2-carboxylate

Research Brief on Methyl 5-(piperidin-4-yl)furan-2-carboxylate (CAS: 1211519-16-2) in Chemical Biology and Pharmaceutical Applications

Methyl 5-(piperidin-4-yl)furan-2-carboxylate (CAS: 1211519-16-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both furan and piperidine moieties, demonstrates versatile pharmacological properties that make it a promising scaffold for drug discovery. Recent studies have focused on its potential as a building block for kinase inhibitors and GPCR-targeted therapeutics, with particular attention to its structural adaptability for medicinal chemistry optimizations.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility as a central core structure for developing selective JAK2 inhibitors. The research team demonstrated that modifications at the piperidine nitrogen of 1211519-16-2 yielded compounds with improved selectivity profiles against JAK family kinases. Molecular docking studies revealed that the furan-2-carboxylate moiety participates in critical hydrogen bonding interactions with the kinase hinge region, while the piperidine ring contributes to favorable hydrophobic interactions in the ATP-binding pocket.

In neuropharmacology applications, methyl 5-(piperidin-4-yl)furan-2-carboxylate has shown promise as a precursor for sigma receptor ligands. A recent patent application (WO2023056421) describes derivatives of this compound exhibiting nanomolar affinity for σ1 receptors, with potential applications in neuropathic pain management. The structural flexibility of the piperidine ring allows for optimal spatial orientation of pharmacophores, enabling fine-tuning of receptor binding characteristics.

From a synthetic chemistry perspective, novel routes for the large-scale production of 1211519-16-2 have been developed. A 2024 Organic Process Research & Development publication highlights an improved synthetic protocol using continuous flow chemistry, achieving an 82% overall yield with significantly reduced purification steps compared to traditional batch methods. This advancement addresses previous challenges in the commercial-scale production of this valuable intermediate.

The compound's ADME properties have been systematically investigated in recent preclinical studies. Interestingly, the methyl ester moiety demonstrates favorable metabolic stability compared to analogous ethyl esters, while maintaining good membrane permeability. These findings, reported in the European Journal of Pharmaceutical Sciences (2024), support the compound's suitability as a lead optimization starting point for CNS-targeted drugs.

Emerging applications in radiopharmaceuticals have also been explored, with 18F-labeled derivatives of methyl 5-(piperidin-4-yl)furan-2-carboxylate showing promise as PET tracers for imaging neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and its moderate lipophilicity (logP ~2.1) make it particularly suitable for such applications, as demonstrated in recent Molecular Pharmaceutics studies.

Future research directions appear to focus on expanding the therapeutic applications of 1211519-16-2 derivatives, with particular emphasis on their potential in immuno-oncology and antiviral drug development. The compound's unique structural features continue to make it a valuable tool in medicinal chemistry, offering multiple points for structural modification to achieve desired pharmacological profiles.